Cas no 18826-13-6 (4,4'-Bis(triphenylsilyl)-1,1'-biphenyl)

• Product Name: 4,4'-Bis(triphenylsilyl)-1,1'-biphenyl
• CAS No: 18826-13-6
• MF: C₄₈H₃₈Si₂
• MW: 670.986334323883
• CID: 907510
• PubChem ID: 297537
• Update Time: 2025-09-18

4,4'-Bis(triphenylsilyl)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4,4'-BIS(TRIPHENYLSILYL)-1,1'-BIPHENYL
• 4,4'-bis(triphenylsilyl)biphenyl
• 4,4'-Bis-(triphenylsilyl)-biphenyl
• 4,4'-bis-triphenylsilanyl-biphenyl
• 4,4'-Bis-triphenylsilyl-biphenyl
• AC1L6RRO
• Hexa-Si-phenyl-Si,Si'-biphenyl-4,4'-diyl-bis-silan
• hexa-Si-phenyl-Si,Si'-biphenyl-4,4'-diyl-bis-silane
• NSC168712
• 4,4'-di(triphenylsilyl)-biphenyl
• BSB , 4,4'-di(triphenylsilyl)-biphenyl
• 4,4/'-Bis(triphenylsilyl)-1,1/'-biphenyl
• 18826-13-6
• NSC-168712
• DB-218535
• CS-0378753
• DTXSID70304986
• ([1,1'-Biphenyl]-4,4'-diyl)bis(triphenylsilane)
• AKOS024433505
• triphenyl-[4-(4-triphenylsilylphenyl)phenyl]silane
• BS-53631
• triphenyl[4'-(triphenylsilyl)-[1,1'-biphenyl]-4-yl]silane
• 4,4'-Bis(triphenylsilyl)-1,1'-biphenyl

• Inchi： 1S/C48H38Si2/c1-7-19-41(20-8-1)49(42-21-9-2-10-22-42,43-23-11-3-12-24-43)47-35-31-39(32-36-47)40-33-37-48(38-34-40)50(44-25-13-4-14-26-44,45-27-15-5-16-28-45)46-29-17-6-18-30-46/h1-38H
• InChI Key： LNQMQGXHWZCRFZ-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 670.25134
• Monoisotopic Mass: 670.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 50
• Rotatable Bond Count: 9
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.17
• Melting Point: 292-293 ºC
• Boiling Point: 713.1°C at 760 mmHg
• Flash Point: 352.4°C
• Refractive Index: 1.683
• PSA: 0
• LogP: 6.10840